![molecular formula C14H20N2O B2807520 1-(4-[(2-Methylpiperidin-1-yl)carbonyl]phenyl)methanamine CAS No. 926239-92-1](/img/structure/B2807520.png)
1-(4-[(2-Methylpiperidin-1-yl)carbonyl]phenyl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-[(2-Methylpiperidin-1-yl)carbonyl]phenyl)methanamine is a chemical compound with diverse applications in scientific research. It is known for its unique properties and is extensively utilized in various fields such as medicinal chemistry, drug discovery, and material science. The molecular weight of this compound is 232.32 and the molecular formula is C14H20N2O .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a phenyl group through a carbonyl group . The piperidine ring is substituted at the 2-position with a methyl group .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a predicted boiling point of approximately 400.8° C at 760 mmHg and a predicted density of approximately 1.1 g/mL . The refractive index is predicted to be n 20D 1.56 .Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
Research on chemical inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes is crucial for understanding drug-drug interactions (DDIs) and the metabolism of various drugs. The selectivity and potency of chemical inhibitors, including compounds structurally related to "1-(4-[(2-Methylpiperidin-1-yl)carbonyl]phenyl)methanamine," provide insights into the specific involvement of CYP isoforms in drug metabolism. This knowledge aids in predicting potential DDIs when multiple drugs are administered to patients (Khojasteh et al., 2011).
Behavioral Pharmacology of Serotonin Antagonists
The behavioral pharmacology of serotonin 1B (5-HT1B) antagonists, including compounds similar to "this compound," has been studied to profile their anxiolytic and antidepressant potential. These studies provide valuable insights into the therapeutic utility of 5-HT1B antagonists in treating anxiety and affective disorders (Hudzik et al., 2003).
Neurochemistry and Neurotoxicity
Exploring the neurochemistry and neurotoxicity of compounds like MDMA offers insights into their effects on the central nervous system. Research in this area helps to understand the acute and long-term neurochemical changes induced by such compounds, which can inform the development of treatments for neurotoxicity and other neurological conditions (McKenna & Peroutka, 1990).
DNA Minor Groove Binders
Investigating DNA minor groove binders, such as Hoechst 33258 and its analogues, which are structurally similar to "this compound," expands our understanding of DNA interaction and binding specificity. This research is pivotal in designing drugs that target specific DNA sequences, improving the efficacy and selectivity of therapeutic agents (Issar & Kakkar, 2013).
Formation and Fate of Food Toxicants
Studying the formation and fate of processing-related food toxicants, including the interaction of compounds with "this compound," provides insights into how food processing can lead to the formation of toxic compounds. This research is crucial for developing safer food processing techniques and reducing the presence of harmful substances in food products (Zamora & Hidalgo, 2015).
Properties
IUPAC Name |
[4-(aminomethyl)phenyl]-(2-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-11-4-2-3-9-16(11)14(17)13-7-5-12(10-15)6-8-13/h5-8,11H,2-4,9-10,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYVNPYQJIIQSGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C2=CC=C(C=C2)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.